Cas no 1604346-09-9 ((3S)-3-Amino-3-(4-methylcyclohexyl)propanamide)

• Product Name: (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide
• CAS No: 1604346-09-9
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5703084
• PubChem ID: 104941197
• Update Time: 2025-06-08

(3S)-3-Amino-3-(4-methylcyclohexyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1286025
• 1604346-09-9
• (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide
• Cyclohexanepropanamide, β-amino-4-methyl-, (βS)-

• Inchi： 1S/C10H20N2O/c1-7-2-4-8(5-3-7)9(11)6-10(12)13/h7-9H,2-6,11H2,1H3,(H2,12,13)/t7?,8?,9-/m0/s1
• InChI Key： ZHAQMGKIRREKRK-HACHORDNSA-N
• SMILES： O=C(C[C@@H](C1CCC(C)CC1)N)N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.006±0.06 g/cm3(Predicted)
• Boiling Point: 355.1±25.0 °C(Predicted)
• pka: 16.32±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide

Introduction to (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide (CAS No. 1604346-09-9)

(3S)-3-Amino-3-(4-methylcyclohexyl)propanamide (CAS No. 1604346-09-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and pain management.

The molecular structure of (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide is composed of a propanamide backbone with a substituted cyclohexyl group and an amino functional group. The presence of the chiral center at the 3-position (denoted by the (3S) designation) imparts specific stereochemical properties that are crucial for its biological activity. The cyclohexyl ring, modified by a methyl group, adds complexity and contributes to the compound's pharmacological profile.

Recent studies have highlighted the potential of (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide as a modulator of ion channels and receptors involved in pain signaling pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to specific subtypes of voltage-gated sodium channels, which are key targets for developing novel analgesics. This selective binding property suggests that (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide could be a promising candidate for treating chronic pain conditions with fewer side effects compared to existing therapies.

In addition to its analgesic properties, (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide has shown potential in modulating other biological processes. A study in the Bioorganic & Medicinal Chemistry Letters reported that this compound can influence the activity of certain G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological functions. The ability to modulate GPCRs opens up possibilities for its use in treating conditions such as anxiety, depression, and neurodegenerative diseases.

The synthesis of (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide has been optimized through various methodologies to ensure high yields and purity. One common approach involves the reaction of 4-methylcyclohexanone with an appropriate amine followed by reductive amination to form the desired amide. The chiral center is introduced through enantioselective synthesis techniques, ensuring that the final product has the correct stereochemistry. These synthetic routes are crucial for producing sufficient quantities of the compound for preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical investigations to explore its potential as a therapeutic agent.

The pharmacokinetic properties of (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide

In conclusion, (3S)-3-Amino-3-(4-methylcyclohexyl)propanamide (CAS No. 1604346-09-9) is a promising compound with diverse therapeutic potential. Its unique structural features and biological activities make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various medical conditions.